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Polysaccharides
Polysaccharides are complex carbohydrates composed of long chains of monosaccharide units linked together. These molecules play crucial roles in various biological systems, including energy storage and structural support. Common types include starch, glycogen, and cellulose. Starch is primarily found in plants as an energy reserve and can be readily hydrolyzed into glucose for immediate use or long-term storage. Glycogen serves as a quick energy source in animals, stored mainly in the liver and muscles. Cellulose is a structural component of plant cell walls, contributing to their rigidity and stability.
Polysaccharides are also widely used in industries beyond biology. For instance, they find applications in food products for thickening and stabilizing properties; in pharmaceuticals as excipients or coatings; and in agriculture for soil improvement and water retention. Their diverse structure and functionality make them versatile materials with potential uses ranging from biodegradable packaging to medical devices.
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